1-(1,3-Dihydroisoindol-2-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Comprehensive Analysis of 1-(1,3-Dihydroisoindol-2-yl)ethanone
The compound 1-(1,3-Dihydroisoindol-2-yl)ethanone does not directly appear in the provided papers. However, the papers discuss various structurally related compounds, which can offer insights into the chemical class and potential reactivity of the compound . For instance, the first paper describes a novel cathinone derivative that was identified using advanced analytical techniques . Although the core structure differs, the methods used for identification and characterization could be relevant for studying 1-(1,3-Dihydroisoindol-2-yl)ethanone.
Synthesis Analysis
The synthesis of related compounds, such as the novel 1-(5-substituted-3-substituted-4,5-dihydropyrazol-1-yl)ethanone oxime ester derivatives, involves multi-step organic reactions, which may include the formation of the pyrazole ring followed by oximation and esterification . These methods could potentially be adapted for the synthesis of 1-(1,3-Dihydroisoindol-2-yl)ethanone by considering the specific functional groups and the desired substitution pattern on the isoindoline ring.
Molecular Structure Analysis
The molecular structure and vibrational frequencies of related compounds have been investigated using both experimental and theoretical methods, including density functional theory (DFT) calculations . These studies provide detailed information on the geometrical parameters and electronic properties, such as the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, which are crucial for understanding the reactivity of a molecule. Similar analyses could be applied to 1-(1,3-Dihydroisoindol-2-yl)ethanone to predict its molecular structure and properties.
Chemical Reactions Analysis
The papers do not directly address the chemical reactions of 1-(1,3-Dihydroisoindol-2-yl)ethanone, but they do provide insights into the reactivity of structurally similar compounds. For example, the presence of a carbonyl group in these molecules suggests potential reactivity in nucleophilic addition or condensation reactions . Additionally, the presence of aromatic rings could imply susceptibility to electrophilic substitution reactions.
Physical and Chemical Properties Analysis
The physical and chemical properties of the compounds studied in the papers, such as their vibrational spectra and molecular electrostatic potential (MEP), have been thoroughly analyzed . These properties are influenced by the molecular structure and can affect the compound's behavior in different environments. For 1-(1,3-Dihydroisoindol-2-yl)ethanone, similar analyses would be required to determine its physical state, solubility, stability, and potential biological activity.
properties
IUPAC Name |
1-(1,3-dihydroisoindol-2-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-8(12)11-6-9-4-2-3-5-10(9)7-11/h2-5H,6-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPULJIHNWKBSCZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CC2=CC=CC=C2C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-dihydro-1H-isoindol-2-yl)ethan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.